4-(2,3-Dimethylphenoxy)-2-(trifluoromethyl)aniline

• IUPAC Name: 4-(2,3-dimethylphenoxy)-2-(trifluoromethyl)aniline
• InChI: InChI=1S/C15H14F3NO/c1-9-4-3-5-14(10(9)2)20-11-6-7-13(19)12(8-11)15(16,17)18/h3-8H,19H2,1-2H3
• InChI Key: GXIXHZSGVDXZBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OC2=CC(=C(C=C2)N)C(F)(F)F)C
• Molecular Formula: C15H14F3NO
• Molecular Weight: 281.27 g/mol

Description

4-(2,3-Dimethylphenoxy)-2-(trifluoromethyl)aniline (4-DTFMA) is an organic compound consisting of a phenoxy group, a trifluoromethyl group, and a dimethyl group attached to an aniline moiety. It is an important intermediate in the synthesis of various pharmaceuticals, agrochemicals, and organic materials. 4-DTFMA is a valuable building block for the synthesis of a wide range of compounds due to its ability to undergo various reactions. Its reactivity and versatility make it an important tool for organic chemists.

Scientific Research Applications

• Electrochemical Applications : A study focusing on the electrochemical synthesis of novel polymers based on aniline derivatives in aqueous solution showed that these polymers, including ones related to 4-(2,3-Dimethylphenoxy)-2-(trifluoromethyl)aniline, can be efficiently used as a counter electrode in dye-sensitized solar cells, demonstrating an increased energy conversion efficiency compared to traditional materials (Shahhosseini et al., 2016).

• Material Science and Liquid Crystals : In material science, derivatives of 4-(2,3-Dimethylphenoxy)-2-(trifluoromethyl)aniline have been studied for their properties in forming stable smectic B and A phases, important in the development of liquid crystals. This research has implications for the design and functionality of display technologies and advanced materials (Miyajima et al., 1995).

• Organic Chemistry and Molecular Synthesis : In organic chemistry, research has been conducted on the facile synthesis and crystal structures of oligo(N-phenyl-m-aniline)s, which include compounds structurally related to 4-(2,3-Dimethylphenoxy)-2-(trifluoromethyl)aniline. These studies contribute to understanding the molecular architecture and electronic properties of these compounds, which can have applications in molecular electronics and materials science (Ito et al., 2002).

• Molecular Materials for Electroluminescence : Research into amorphous molecular materials for electroluminescence has included studies on compounds related to 4-(2,3-Dimethylphenoxy)-2-(trifluoromethyl)aniline. These materials exhibit intense fluorescence emission and are capable of emitting multicolor light, including white, which is significant for the development of organic electroluminescent devices (Doi et al., 2003).

• Polymer Science : In polymer science, studies have been conducted on the synthesis of polyurethane cationomers incorporating aniline groups. This research explores the photochromic mechanism of these compounds, which can lead to the development of fluorescent polymeric materials with potential applications in various fields, including sensing and display technologies (Buruianǎ et al., 2005).